
CAS number and molecular formula of 4-Methyl-
1-pentyne

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methyl-1-pentyne

Cat. No.: B1581292 Get Quote

An In-depth Technical Guide to 4-Methyl-1-
pentyne
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 4-Methyl-1-pentyne, including its

chemical identity, physical properties, synthesis, and reactivity. The information is intended for

professionals in the fields of chemical research and development.

Chemical Identity and Properties
4-Methyl-1-pentyne, also known as isobutylacetylene, is a terminal alkyne. Its fundamental

chemical identifiers and physical properties are summarized below.

Identifier Value Reference

CAS Number 7154-75-8 [1][2][3][4][5]

Molecular Formula C6H10 [1][3][4][5]

Table of Physicochemical Properties:
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Property Value Reference

Molecular Weight 82.14 g/mol [2][5]

Appearance
Colorless to almost colorless

clear liquid
[6]

Density 0.698 g/mL at 25 °C [2]

Boiling Point 61-62 °C [2]

Melting Point -104.6 °C [7]

Refractive Index n20/D 1.393 [2]

Flash Point -4.44 °C (24 °F) - closed cup [2]

Water Solubility Insoluble [7]

SMILES CC(C)CC#C [2][5]

InChI Key
OXRWICUICBZVAE-

UHFFFAOYSA-N
[2][3][5]

Synthesis and Reactivity
2.1. Synthesis

While specific industrial synthesis protocols for 4-Methyl-1-pentyne are proprietary, a common

laboratory-scale synthesis for terminal alkynes involves the alkylation of acetylene. This can be

achieved by reacting sodium acetylide with a suitable alkyl halide, in this case, 1-bromo-2-

methylpropane.

Logical Workflow for a Plausible Synthesis:
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Step 1: Formation of Sodium Acetylide

Step 2: Alkylation

Acetylene

Sodium Acetylide

in Liquid Ammonia

Sodium Amide (NaNH2)

Sodium Acetylide1-Bromo-2-methylpropane

4-Methyl-1-pentyne

SN2 Reaction

Click to download full resolution via product page

Caption: Plausible two-step synthesis of 4-Methyl-1-pentyne.

2.2. Chemical Reactivity

As a terminal alkyne, 4-Methyl-1-pentyne participates in a variety of addition reactions.[6][7]

These include hydrogenation, halogenation, hydrohalogenation, and hydration.[6][7] The

terminal alkyne proton is also weakly acidic, allowing for the formation of acetylide anions

which can act as nucleophiles.

Key Reactions of 4-Methyl-1-pentyne:
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4-Methyl-1-pentyne

H2, Lindlar's Catalyst H2 (excess), Pt HBr (1 equiv.) H2O, H2SO4, HgSO4

4-Methyl-1-pentene

Syn Addition
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2-Bromo-4-methyl-1-pentene
(Markovnikov Product)

Addition
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Hydration
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Caption: Common addition reactions of 4-Methyl-1-pentyne.

Experimental Protocols
3.1. Hydrohalogenation of 4-Methyl-1-pentyne with HBr

This protocol describes the Markovnikov addition of one equivalent of hydrogen bromide to 4-
Methyl-1-pentyne to yield the vinyl bromide, 2-bromo-4-methyl-1-pentene.[8]

Materials:

4-Methyl-1-pentyne (1.0 equiv)

Hydrogen bromide (33% in acetic acid, 1.0 equiv)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Equipment:
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Round-bottom flask with a magnetic stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve

4-Methyl-1-pentyne in anhydrous diethyl ether. Cool the flask to 0 °C using an ice bath.

Addition of HBr: Slowly add the hydrogen bromide solution dropwise to the stirred solution of

the alkyne over 30 minutes, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, allow the mixture to stir at 0 °C for an additional

hour, then warm to room temperature and stir for another 2 hours.

Work-up: Quench the reaction by slowly adding saturated sodium bicarbonate solution.

Transfer the mixture to a separatory funnel.

Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated

sodium bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification: The crude product, 2-bromo-4-methyl-1-pentene, can be purified by fractional

distillation under reduced pressure.

Experimental Workflow Diagram:
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Hydrohalogenation Workflow
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Caption: Step-by-step workflow for the hydrohalogenation of 4-Methyl-1-pentyne.

Applications
4-Methyl-1-pentyne serves as a valuable building block in organic synthesis.[7] Its primary

applications are related to polymer chemistry.

Monomer for Polymerization: It is used as a monomer in the synthesis of poly(4-methyl-1-
pentyne). This polymer can be subsequently hydrogenated to produce cyclic poly(4-methyl-

1-pentene), a transparent thermoplastic with unique properties.[9]

Mixed Matrix Membranes: Poly(4-methyl-1-pentyne) has been utilized as a polymer matrix

in the fabrication of mixed matrix membranes (MMMs) for gas separation applications, such

as CO2/CH4 separation.[6][10]

Chemical Synthesis: The reactivity of its terminal alkyne group makes it a useful intermediate

in the synthesis of more complex molecules through addition and substitution reactions.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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